Cas no 34097-95-5 (Benzenepropanal, b-ethyl-)

• Product Name: Benzenepropanal, b-ethyl-
• CAS No: 34097-95-5
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 1466058
• PubChem ID: 12598587
• Update Time: 2025-04-20

Benzenepropanal, b-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, b-ethyl-
• 3-Phenylpentanal
• 34097-95-5
• SCHEMBL464510
• VEUKSXBNXUPLKJ-UHFFFAOYSA-N

• Inchi： 1S/C11H14O/c1-2-10(8-9-12)11-6-4-3-5-7-11/h3-7,9-10H,2,8H2,1H3
• InChI Key： VEUKSXBNXUPLKJ-UHFFFAOYSA-N
• SMILES： O=CCC(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų